2-(3-chlorophenyl)-4-(4-vinylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(3-chlorophenyl)-4-[(4-ethenylphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H17ClN2O3S/c1-2-16-10-12-17(13-11-16)15-24-20-8-3-4-9-21(20)29(27,28)25(22(24)26)19-7-5-6-18(23)14-19/h2-14H,1,15H2
• InChI Key: OTDZLTAOWPFDPY-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol

Description

2-(3-chlorophenyl)-4-(4-vinylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H17ClN2O3S and its molecular weight is 424.9. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Chemical Synthesis and Reactivity : This compound has been involved in studies exploring its synthesis and reactivity. For instance, research has detailed the synthesis pathways of benzothiadiazine dioxides and their derivatives, highlighting their potential in creating a variety of chemical structures through reactions with alkyl halides and other agents (Knollmüller, 1971). Further studies have delved into the chlorination of related heterocyclic and acyclic sulfonhydrazones, revealing insights into their chemical behavior and reaction outcomes (King et al., 1971).

• Crystal Structure Analysis : Investigations into the crystal structure of derivatives of this compound have been conducted, providing detailed insights into their molecular geometry and stabilization mechanisms through intramolecular hydrogen bonds and other interactions (Siddiqui et al., 2008).

Antiviral and Antimicrobial Activities

• Antiviral Properties : Research has also been focused on the antiviral capabilities of benzothiadiazine dioxide derivatives, particularly against human cytomegalovirus (HCMV). These studies have demonstrated that certain derivatives exhibit significant antiviral activity, highlighting their potential for therapeutic applications (Martínez et al., 2000).

• Antimicrobial Applications : Synthesis of formazans from Mannich base derivatives of thiadiazole, including those related to the compound of interest, has shown moderate antimicrobial activity against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Sah et al., 2014).